Cas no 154810-58-9 (1H-Indole-3-carboxaldehyde,4,5-dimethoxy-)
154810-58-9 structure
Product Name:1H-Indole-3-carboxaldehyde,4,5-dimethoxy-
CAS No:154810-58-9
MF:C11H11NO3
MW:205.209943056107
CID:106732
PubChem ID:11148412
Update Time:2025-04-18
1H-Indole-3-carboxaldehyde,4,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxaldehyde,4,5-dimethoxy-
- 4,5-DIMETHOXY-1H-INDOLE-3-CARBALDEHYDE
- 1H-Indole-3-carboxaldehyde,4,5-dimethoxy
- 4,5-dimethoxyindole-3-carbaldehyde
- 4,5-Dimethoxyindole-3-carboxaldehyde
- LTXRTAZYJSKWKT-UHFFFAOYSA-N
- F70631
- DTXSID20456909
- SCHEMBL3230533
- 154810-58-9
-
- Inchi: 1S/C11H11NO3/c1-14-9-4-3-8-10(11(9)15-2)7(6-13)5-12-8/h3-6,12H,1-2H3
- InChI Key: LTXRTAZYJSKWKT-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC2=C1C(C=O)=CN2)OC
Computed Properties
- Exact Mass: 205.07400
- Monoisotopic Mass: 205.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 51.32000
- LogP: 1.99760
1H-Indole-3-carboxaldehyde,4,5-dimethoxy- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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